Cas no 2171695-07-9 (3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-enamidoheptanoic acid)

• Product Name: 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-enamidoheptanoic acid
• CAS No: 2171695-07-9
• MF: C₂₇H₃₂N₂O₅
• MW: 464.553387641907
• CID: 6109210
• PubChem ID: 165504341
• Update Time: 2025-05-20

3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-enamidoheptanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-enamidoheptanoic acid
• EN300-1475859
• 2171695-07-9
• 3-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pent-4-enamido]heptanoic acid

• Inchi： 1S/C27H32N2O5/c1-3-5-11-18(16-25(30)31)28-26(32)24(10-4-2)29-27(33)34-17-23-21-14-8-6-12-19(21)20-13-7-9-15-22(20)23/h4,6-9,12-15,18,23-24H,2-3,5,10-11,16-17H2,1H3,(H,28,32)(H,29,33)(H,30,31)
• InChI Key： WWDVPUDYTACRMA-UHFFFAOYSA-N
• SMILES： O(C(NC(CC=C)C(NC(CC(=O)O)CCCC)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 464.23112213g/mol
• Monoisotopic Mass: 464.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 13
• Complexity: 689
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 105Ų

Additional information on 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-enamidoheptanoic acid

Recent Advances in the Study of 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-enamidoheptanoic acid (CAS: 2171695-07-9)

The compound 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-enamidoheptanoic acid (CAS: 2171695-07-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various applications, including drug development, peptide synthesis, and targeted therapeutics. The presence of the fluorenylmethoxycarbonyl (Fmoc) group in its structure makes it particularly valuable in solid-phase peptide synthesis (SPPS), a cornerstone technique in modern peptide-based drug discovery.

Recent studies have focused on optimizing the synthesis and application of this compound. A 2023 publication in the Journal of Medicinal Chemistry highlighted its role as a versatile building block for the construction of complex peptide architectures. The researchers demonstrated that the compound's pent-4-enamidoheptanoic acid backbone facilitates efficient coupling reactions, while the Fmoc group provides robust protection for the amino functionality during synthesis. These properties make it an attractive candidate for the development of novel peptide-based therapeutics, particularly in oncology and infectious diseases.

In addition to its synthetic utility, 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-enamidoheptanoic acid has been investigated for its potential biological activities. A recent study published in Bioorganic & Medicinal Chemistry Letters explored its interactions with specific protein targets, revealing moderate inhibitory effects on certain enzymatic pathways. While further validation is required, these findings suggest that the compound could serve as a scaffold for the design of enzyme inhibitors with therapeutic applications.

The stability and solubility of this compound have also been subjects of recent research. A 2024 study in the European Journal of Pharmaceutical Sciences employed advanced analytical techniques, including high-performance liquid chromatography (HPLC) and mass spectrometry, to characterize its physicochemical properties. The results indicated that the compound exhibits favorable stability under physiological conditions, making it suitable for in vivo studies. However, challenges remain in optimizing its bioavailability, which is a common hurdle for peptide-based molecules.

Looking ahead, researchers are exploring the potential of 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-enamidoheptanoic acid in drug delivery systems. Preliminary data from a 2024 conference presentation suggested that its structural features could be leveraged to create prodrugs or conjugates with improved targeting capabilities. This aligns with the growing interest in precision medicine and the need for molecules that can deliver therapeutic payloads to specific tissues or cells.

In conclusion, the compound 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-enamidoheptanoic acid (CAS: 2171695-07-9) represents a promising area of research in chemical biology and pharmaceutical sciences. Its dual role as a synthetic building block and a potential bioactive molecule underscores its versatility. Future studies will likely focus on expanding its applications in drug discovery, optimizing its pharmacological properties, and exploring its mechanisms of action at the molecular level. As the field advances, this compound may emerge as a key player in the development of next-generation therapeutics.